Cas no 1121-66-0 (2-Cycloheptenone)

2-Cycloheptenone Properties

Names and Identifiers

• Cyclohept-2-enone
• 2-Cycloheptenone
• 2-Cyclohepten-1-One
• Cyclohept-2-en-1-one
• Tropilene
• NSC 155333
• Cycloheptenone
• (Z)-cyclohept-2-enone
• WZCRDVTWUYLPTR-UHFFFAOYSA-N
• cyclohept-2-eneone
• cyclohept-en-1-one
• 2-Cyclohepten-1-one, (Z)-
• NSC155333
• TRA0018589
• AN-
• EINECS 214-334-1
• 1121-66-0
• s10329
• EN300-50593
• CS-W007594
• DS-18474
• 2-Cyclohepten-1-one, 80%, technical grade
• AKOS005266486
• SY041083
• NS00023604
• NSC-155333
• FT-0633357
• J-002719
• MFCD00004157
• A2240
• SCHEMBL446593
• C3180
• DTXSID30149916
• 2-Cyclohepten-1-one
• DB-008193
• DTXCID8072407
• +Expand

• MDL： MFCD00004157
• InChIKey： WZCRDVTWUYLPTR-UHFFFAOYSA-N
• Inchi： 1S/C7H10O/c8-7-5-3-1-2-4-6-7/h3,5H,1-2,4,6H2
• SMILES： O=C1C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 110.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.073
• Heavy Atom Count: 8
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.68570
• PSA: 17.07000
• Refractive Index: n20/D 1.494(lit.)
• Boiling Point: 183°C(lit.)
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 227(EtOH)(lit.)
• Density: 0.988 g/mL at 25 °C(lit.)

2-Cycloheptenone Security Information

• Symbol: GHS07
• WGK Germany：1
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 22
• Signal Word：Warning

2-Cycloheptenone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%